Cas no 86213-20-9 (2-Propenoic acid,2-cyano-3-(3,4-dimethoxyphenyl)-)

• Product Name: 2-Propenoic acid,2-cyano-3-(3,4-dimethoxyphenyl)-
• CAS No: 86213-20-9
• MF: C₁₂H₁₁NO₄
• MW: 233.220043420792
• CID: 720202
• PubChem ID: 616261
• Update Time: 2025-04-19

2-Propenoic acid,2-cyano-3-(3,4-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-cyano-3-(3,4-dimethoxyphenyl)-
• 2-cyano-3-(3,4-dimethoxyphenyl)-2-Propenoic acid
• 2-cyano-3-(3,4-dimethoxyphenyl)prop-2-enoic acid
• ALPHA-CYANO-3,4-DIMETHOXYCINNAMIC ACID
• 3,4-dimethoxybenzalcyanoacetic acid
• 3.4-Dimethoxy-benzylidencyanessigsaeure
• FT-0653532
• DTXSID70346902
• alpha-Cyano-3,4-dimethoxycinnamicacid
• A841580
• DMACYVMZKYRYSL-UHFFFAOYSA-N
• 86213-20-9

• Inchi： 1S/C12H11NO4/c1-16-10-4-3-8(6-11(10)17-2)5-9(7-13)12(14)15/h3-6H,1-2H3,(H,14,15)
• InChI Key： DMACYVMZKYRYSL-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C#N)C(=O)O)C=CC=1OC

Computed Properties

• Exact Mass: 233.06900
• Monoisotopic Mass: 233.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.6A^2
• XLogP3: 1.7

Experimental Properties

• Melting Point: 204-208°C
• PSA: 79.55000
• LogP: 1.69538

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives